Cas no 91271-65-7 ([4-(morpholinomethyl)phenyl]methanol)

[4-(morpholinomethyl)phenyl]methanol structure

91271-65-7 structure

Product Name:[4-(morpholinomethyl)phenyl]methanol

CAS No:91271-65-7

MF:C₁₂H₁₇NO₂

MW:207.268883466721

MDL:MFCD04974050

CID:799517

PubChem ID:2795499

Update Time:2024-10-26

[4-(morpholinomethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,4-(4-morpholinylmethyl)-
- (4-(MORPHOLINOMETHYL)PHENYL)METHANOL
- [4-(morpholin-4-ylmethyl)phenyl]methanol
- [4-(Morpholinomethyl)phenyl]methanol
- (4-morpholin-4-ylmethyl phenyl)methanol
- (4-morpholino-4-ylmethylphenyl)methanol
- N-(4-hydroxymethylbenzyl)morpholine
- ZLE0063
- 4-(4-Morpholinylmethyl)benzenemethanol (ACI)
- 4-((Morpholin-4-yl)methyl)benzyl alcohol
- [4-[(Morpholin-4-yl)methyl]phenyl]methanol
- AS-62825
- 91271-65-7
- DTXSID50383719
- (4-Morpholin-4-ylmethyl-phenyl)-methanol
- J-502758
- SDCCGMLS-0066079.P001
- TQR0095
- MFCD04974050
- SCHEMBL171776
- MWVQMAWLNHACQK-UHFFFAOYSA-N
- W16137
- EN300-254934
- CS-M1407
- AKOS000320955
- (4-morpholin-4-ylmethyl phenyl) methanol
- {4-[(morpholin-4-yl)methyl]phenyl}methanol
- [4-(morpholinomethyl)phenyl]methanol
- MDL： MFCD04974050
- Inchi： 1S/C12H17NO2/c14-10-12-3-1-11(2-4-12)9-13-5-7-15-8-6-13/h1-4,14H,5-10H2
- InChI Key： MWVQMAWLNHACQK-UHFFFAOYSA-N
- SMILES： OCC1C=CC(CN2CCOCC2)=CC=1

Computed Properties

Exact Mass: 207.12600
Monoisotopic Mass: 207.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Density: 1.147
Melting Point: 94℃
Boiling Point: 337.3°Cat760mmHg
Flash Point: 157.8°C
Refractive Index: 1.569
PSA: 32.70000
LogP: 0.94900

[4-(morpholinomethyl)phenyl]methanol Security Information

Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R34

[4-(morpholinomethyl)phenyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-M1407-100mg	(4-(morpholinomethyl)phenyl)methanol	91271-65-7		100mg	$138.0	2022-04-26
ChemScence	CS-M1407-500mg	(4-(morpholinomethyl)phenyl)methanol	91271-65-7		500mg	$172.0	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M12680-1g	(4-(Morpholinomethyl)phenyl)methanol	91271-65-7		1g	¥2132.0	2021-09-08
abcr	AB223765-1 g	[4-(Morpholinomethyl)phenyl]methanol; 95%	91271-65-7		1 g	€221.00	2023-07-20
eNovation Chemicals LLC	D123981-100g	[4-(MORPHOLINOMETHYL)PHENYL]METHANOL	91271-65-7	95%	100g	$3950	2024-08-03
Chemenu	CM529270-1g	(4-(Morpholinomethyl)phenyl)methanol	91271-65-7	98%	1g	$116	2022-09-29
Chemenu	CM529270-5g	(4-(Morpholinomethyl)phenyl)methanol	91271-65-7	98%	5g	$352	2022-09-29
eNovation Chemicals LLC	Y1228290-5g	(4-(Morpholinomethyl)phenyl)methanol	91271-65-7	95%	5g	$500	2024-06-03
ChemScence	CS-M1407-250mg	(4-(morpholinomethyl)phenyl)methanol	91271-65-7		250mg	$154.0	2022-04-26
ChemScence	CS-M1407-1g	(4-(morpholinomethyl)phenyl)methanol	91271-65-7		1g	$189.0	2022-04-26

[4-(morpholinomethyl)phenyl]methanol Production Method

Production Method 1

68453-56-5

91271-65-7

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Chloro[1,3-dihydro-1-[2-[methyl[[(1-methylethyl)amino][(1-methylethyl)imino]meth… Solvents: 1,4-Dioxane ; 5 min, 40 °C
1.2 Reagents: Hydrogen , 15-Crown-5 Solvents: 1,4-Dioxane ; rt; 24 h, 100 bar, 60 °C

Reference

: A Bifunctional Copper Catalyst Enables Ester Reduction with H2: Expanding the Reactivity Space of Nucleophilic Copper Hydrides

Zimmermann, Birte M.; Ngoc, Trung Tran; Tzaras, Dimitrios-Ioannis; Kaicharla, Trinadh; Teichert, Johannes F., Journal of the American Chemical Society, 2021, 143(40), 16865-16873

Production Method 2

68453-56-5

91271-65-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt; rt → 0 °C
1.2 Reagents: Water ; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C

Reference

: 3,4-Dihydro-1,3,5-triazin-2(1H)-ones as the First Dual BACE-1/GSK-3β Fragment Hits against Alzheimer's Disease

Prati, Federica; De Simone, Angela; Armirotti, Andrea; Summa, Maria; Pizzirani, Daniela; et al, ACS Chemical Neuroscience, 2015, 6(10), 1665-1682